molecular formula C7H8F3N B8481175 1H-Pyrrole, 2-(3,3,3-trifluoropropyl)-

1H-Pyrrole, 2-(3,3,3-trifluoropropyl)-

Cat. No.: B8481175
M. Wt: 163.14 g/mol
InChI Key: FLERDDFNTHIJFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Pyrrole, 2-(3,3,3-trifluoropropyl)- is a useful research compound. Its molecular formula is C7H8F3N and its molecular weight is 163.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Pyrrole, 2-(3,3,3-trifluoropropyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Pyrrole, 2-(3,3,3-trifluoropropyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H8F3N

Molecular Weight

163.14 g/mol

IUPAC Name

2-(3,3,3-trifluoropropyl)-1H-pyrrole

InChI

InChI=1S/C7H8F3N/c8-7(9,10)4-3-6-2-1-5-11-6/h1-2,5,11H,3-4H2

InChI Key

FLERDDFNTHIJFH-UHFFFAOYSA-N

Canonical SMILES

C1=CNC(=C1)CCC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Crude 7,7,7-trifluoro-4-oxo-heptanal (10 g, prepared above) in ethanol (100 ml) was treated with ammonium chloride (400 mmol, 21 g), then heated to reflux for 1 h. The resulting solution was diluted with ethyl acetate (300 ml) and washed with brine (2×50 ml). The organics were concentrated under reduced pressure. Purification of the residue by silica gel chromatography provided 1.3 g (21% overall from 4,4,4-trifluorobutyric acid) of 2-(3,3,3-trifluoro-propyl)-1H-pyrrole. 1H NMR (CDCl3) δ7.98 (1H, br s), 6.71 (1H, dd, J=4.1, 2.6), 6.15 (1H, dd, J=5.9, 2.8), 5.99-5.94 (1H, m), 2.92-2.85 (2H, m), 2.52-2.35 (2H, m).
Name
7,7,7-trifluoro-4-oxo-heptanal
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
21 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step Two

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